Cas no 1212977-27-9 ((3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE
• CAS No: 1212977-27-9
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5595540
• PubChem ID: 55276606
• Update Time: 2025-06-10

(3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-fluoro-4-methoxy-, (βR)-
• 1212977-27-9
• AKOS006327584
• N14968

• Inchi： 1S/C10H11FN2O/c1-14-7-2-3-8(9(11)6-7)10(13)4-5-12/h2-3,6,10H,4,13H2,1H3/t10-/m1/s1
• InChI Key： GEQICAYMNZUKER-SNVBAGLBSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 344.3±42.0 °C(Predicted)
• pka: 6?+-.0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE

Introduction to (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE (CAS No. 1212977-27-9)

Compound (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE, identified by its CAS number 1212977-27-9, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and nitrile functional groups, coupled with a fluorinated aromatic ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The stereochemistry of the compound, specifically the (3R) configuration, plays a crucial role in its biological activity. Chiral centers are often pivotal in determining the efficacy and selectivity of pharmaceutical agents. In recent years, there has been a growing interest in the development of enantiomerically pure compounds to enhance therapeutic outcomes while minimizing side effects. The synthesis and characterization of such compounds require meticulous attention to detail and advanced analytical techniques.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry. Fluorinated aromatic rings can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, bioavailability, and binding affinity to biological targets. The incorporation of fluorine into pharmaceutical molecules often leads to improved pharmacological profiles. For instance, fluoroaromatics have been shown to enhance the binding interactions between drug candidates and their receptors, thereby increasing their therapeutic efficacy.

The (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE structure presents an intriguing scaffold for further derivatization. Researchers have been exploring various synthetic pathways to modify this compound into more complex molecules with enhanced biological activity. The nitrile group, in particular, serves as a versatile handle for further functionalization through reactions such as hydrolysis or reduction. These transformations can lead to the formation of carboxylic acids or amines, respectively, which are common pharmacophores in many drugs.

In the realm of drug discovery, computational methods have become indispensable tools for predicting the properties and potential applications of novel compounds. Molecular modeling and virtual screening techniques have enabled researchers to rapidly assess the binding affinity of candidate molecules to target proteins. The unique structural features of (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE make it an attractive candidate for such studies. By leveraging computational approaches, scientists can identify potential lead compounds for further optimization.

The role of stereochemistry in pharmaceuticals cannot be overstated. The (3R) configuration of this compound may confer specific biological activities that differ from its enantiomer or racemic mixture. Understanding the relationship between molecular structure and biological function is essential for designing effective drugs. Advances in synthetic chemistry have made it possible to produce enantiomerically pure compounds on a scalable basis, opening up new avenues for drug development.

Recent breakthroughs in biocatalysis have also contributed to the synthesis of complex chiral molecules like (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE. Enzymatic methods offer high selectivity and mild reaction conditions, making them environmentally friendly alternatives to traditional synthetic approaches. Biocatalytic transformations can be particularly useful for introducing specific stereocenters into molecules with high precision.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE represent promising starting points for developing drugs targeting various diseases. The combination of fluorine-containing aromatic rings with amino and nitrile groups creates a rich chemical space for exploration. By systematically studying the properties and reactivity of such compounds, researchers can identify novel scaffolds with improved pharmacological profiles.

In conclusion, (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANENITRILE is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further development into novel therapeutic agents. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly important role in drug discovery and development.